Cas no 863443-81-6 (N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,3-dimethoxybenzamide)

• Product Name: N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,3-dimethoxybenzamide
• CAS No: 863443-81-6
• MF: C₂₁H₂₃NO₇S
• MW: 433.474825143814
• CID: 5989301
• PubChem ID: 3238901
• Update Time: 2025-07-23

N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,3-dimethoxybenzamide
• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-2,3-dimethoxybenzamide
• Benzamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(2,4-dimethoxyphenyl)-2,3-dimethoxy-
• MLS000863491
• CHEMBL1540567
• N-(2,4-DIMETHOXYPHENYL)-N-(1,1-DIOXIDO-2,3-DIHYDRO-3-THIOPHENYL)-2,3-DIMETHOXYBENZAMIDE
• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2,3-dimethoxybenzamide
• N-(2,4-dimethoxyphenyl)-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-2,3-dimethoxybenzamide
• SMR000029054
• HMS2482K05
• AKOS001510014
• 863443-81-6
• AKOS022048299
• MLS000093436
• SR-01000136113
• F0678-1112
• SR-01000136113-1

• Inchi： 1S/C21H23NO7S/c1-26-15-8-9-17(19(12-15)28-3)22(14-10-11-30(24,25)13-14)21(23)16-6-5-7-18(27-2)20(16)29-4/h5-12,14H,13H2,1-4H3
• InChI Key： ACYCKOAVPTZTAZ-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1OC)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 433.11952325g/mol
• Monoisotopic Mass: 433.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-2,3-dimethoxybenzamide

N-(2,4-Dimethoxyphenyl)-N-(1,1-Dioxo-2,3-Dihydro-1λ⁶-Thiophen-3-Yl)-2,3-Dimethoxybenzamide: A Comprehensive Overview

The compound with CAS No 863443-81-6, commonly referred to as N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-2,3-dimethoxybenzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound has garnered attention due to its unique structural features and promising applications in drug design and development.

N-(2,4-Dimethoxyphenyl) and N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl) are the two primary substituents of this benzamide derivative. The benzamide core of the molecule serves as a versatile platform for further functionalization, enabling the exploration of diverse chemical properties and biological activities. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable candidates for drug discovery.

The presence of dimethoxy groups on both the phenyl and benzamide rings introduces significant electronic effects and steric hindrance, which can influence the molecule's solubility, stability, and bioavailability. These groups also play a crucial role in determining the compound's interaction with biological systems, particularly in receptor-ligand binding studies. Researchers have reported that such modifications can enhance the selectivity of the compound towards specific targets, making it a promising lead compound for therapeutic interventions.

The thiophene ring in the molecule is another key feature that contributes to its unique properties. Thiophene derivatives are known for their aromaticity and ability to participate in π–π interactions, which are critical in many biochemical processes. The dioxo group attached to the thiophene ring further enhances its reactivity and stability under physiological conditions. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution of such systems with unprecedented accuracy, providing deeper insights into their potential applications.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the product. For instance, recent studies have demonstrated the effectiveness of using palladium-catalyzed coupling reactions for constructing similar complex molecules with high efficiency.

The application of N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-2,3-dimethoxybenzamide extends beyond pharmaceuticals into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs), where its stability under operational conditions is particularly advantageous.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on photodegradation mechanisms under UV light exposure and enzymatic hydrolysis under simulated physiological conditions. These investigations aim to develop sustainable methods for waste management and recycling of such compounds.

In conclusion, N-(2,4-dimethoxyphenyl)-N-(1,1-dioxo-2,3-dihydro-1λ⁶-thiophen-3-yl)-2,3-dimethoxybenzamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups provide a fertile ground for further research and development.